Cas no 441801-03-2 (6-chloro-3-methyl-1H-Indole-2-carboxylic acid)

• Product Name: 6-chloro-3-methyl-1H-Indole-2-carboxylic acid
• CAS No: 441801-03-2
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• MDL: MFCD20226713
• CID: 1112526
• PubChem ID: 11481217
• Update Time: 2025-09-20

6-chloro-3-methyl-1H-Indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-methyl-1H-Indole-2-carboxylic acid
• EN300-196758
• starbld0031656
• 441801-03-2
• Z1278926124
• SCHEMBL1144990

• MDL： MFCD20226713
• Inchi： 1S/C10H8ClNO2/c1-5-7-3-2-6(11)4-8(7)12-9(5)10(13)14/h2-4,12H,1H3,(H,13,14)
• InChI Key： DYVDDDKAEPQDGB-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C(=O)O)=C2C

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.1Ų